Cas no 21900-30-1 (3-Chloro-4-methylbenzoyl chloride)

3-Chloro-4-methylbenzoyl chloride is a versatile intermediate in organic synthesis. It offers a high degree of purity and stability, facilitating the synthesis of various substituted benzoic acid derivatives. Its structural features, including a chlorine atom and a methyl group, contribute to its reactivity in organic reactions, enabling the construction of complex molecules. This compound is well-suited for pharmaceutical and fine chemical applications.

3-Chloro-4-methylbenzoyl chloride structure

21900-30-1 structure

Product Name:3-Chloro-4-methylbenzoyl chloride

CAS No:21900-30-1

MF:C₈H₆Cl₂O

MW:189.038640499115

MDL:MFCD07787492

CID:1068520

PubChem ID:18424211

Update Time:2025-10-15

3-Chloro-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-methylbenzoyl chloride
- 3-chloro-4-methylbenzoylchloride
- A911593
- GANDSBWEBNXLMG-UHFFFAOYSA-N
- 3-Chloro-4-Methyl Benzoyl Chloride
- 21900-30-1
- DB-240898
- MFCD07787492
- DTXSID40593643
- SCHEMBL4546533
- AKOS012497348
- 3-chloro-4-methyl-benzoyl chloride
- MDL： MFCD07787492
- Inchi： 1S/C8H6Cl2O/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3
- InChI Key： GANDSBWEBNXLMG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)Cl)C=CC=1C

Computed Properties

Exact Mass: 187.97968
Monoisotopic Mass: 187.9795702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

3-Chloro-4-methylbenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	062744-250mg	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	250mg	￡90.00	2022-03-01
Fluorochem	062744-1g	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	1g	￡206.00	2022-03-01
Fluorochem	062744-5g	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	5g	￡468.00	2022-03-01
Fluorochem	062744-25g	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	25g	￡1406.00	2022-03-01
Alichem	A013025949-250mg	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	250mg	$484.80	2023-09-02
Alichem	A013025949-500mg	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	500mg	$790.55	2023-09-02
Alichem	A013025949-1g	3-Chloro-4-methylbenzoyl chloride	21900-30-1	97%	1g	$1564.50	2023-09-02
TRC	C426520-1g	3-Chloro-4-methylbenzoyl Chloride	21900-30-1		1g	$242.00	2023-05-18
TRC	C426520-2.5g	3-Chloro-4-methylbenzoyl Chloride	21900-30-1		2.5g	$569.00	2023-05-18
TRC	C426520-5g	3-Chloro-4-methylbenzoyl Chloride	21900-30-1		5g	$ 800.00	2023-09-08